Cas no 1134331-53-5 (Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate)

• Product Name: Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate
• CAS No: 1134331-53-5
• MF: C₂₇H₃₄F₃N₃O₂
• MW: 489.572977542877
• MDL: MFCD12031069
• CID: 4680654
• Update Time: 2025-07-20

Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-benzyl-4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-3-yl)propanoate
• Methyl 3-(1-benzyl-4-(4-[3-(trifluoromethyl)phenyl]piperazin-1-yl)piperidin-3-yl)propanoate
• Methyl 3-(1-benzyl-4-{4-[3-(trifluoromethyl)-phenyl]piperazin-1-yl}piperidin-3-yl)propanoate
• 3-piperidinepropanoic acid, 1-(phenylmethyl)-4-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]-, methyl ester
• Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate

• MDL： MFCD12031069
• Inchi： 1S/C27H34F3N3O2/c1-35-26(34)11-10-22-20-31(19-21-6-3-2-4-7-21)13-12-25(22)33-16-14-32(15-17-33)24-9-5-8-23(18-24)27(28,29)30/h2-9,18,22,25H,10-17,19-20H2,1H3
• InChI Key： YLTSIGBAKSDRNV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)C1CCN(CC2C=CC=CC=2)CC1CCC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 663
• Topological Polar Surface Area: 36

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-(1-Benzyl-4-{4-3-(trifluoromethyl)-phenylpiperazin-1-yl}piperidin-3-yl)propanoate

Research Brief on Methyl 3-(1-Benzyl-4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-3-yl)propanoate (CAS: 1134331-53-5)

In recent years, the compound Methyl 3-(1-Benzyl-4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-3-yl)propanoate (CAS: 1134331-53-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex piperazine-piperidine scaffold and trifluoromethylphenyl moiety, has been investigated for its potential therapeutic applications, particularly in central nervous system (CNS) disorders. The unique structural features of this compound suggest its role as a modulator of neurotransmitter receptors, making it a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and receptor binding affinity. Researchers have employed advanced techniques such as structure-activity relationship (SAR) analysis and molecular docking simulations to elucidate its interaction with target proteins. Preliminary results indicate that the compound exhibits high selectivity for serotonin and dopamine receptors, which are critical in the treatment of psychiatric and neurodegenerative diseases. These findings underscore the potential of 1134331-53-5 as a lead compound in drug discovery.

In addition to its pharmacological properties, the metabolic stability and toxicity profile of Methyl 3-(1-Benzyl-4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-3-yl)propanoate have been evaluated in preclinical models. Studies utilizing in vitro and in vivo assays have demonstrated favorable pharmacokinetic parameters, including moderate plasma half-life and minimal off-target effects. These attributes position the compound as a viable candidate for further clinical development, pending additional validation in human trials.

The synthesis of 1134331-53-5 involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in catalytic methods have improved the efficiency of its production, enabling larger-scale synthesis for extensive biological testing. Furthermore, analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity and consistency across batches.

Looking ahead, ongoing research aims to explore the broader therapeutic potential of this compound beyond CNS disorders. Investigations into its anti-inflammatory and anticancer properties are underway, with preliminary data suggesting promising activity in these areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 3-(1-Benzyl-4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-3-yl)propanoate represents a compelling area of research in medicinal chemistry. Its unique structural and pharmacological characteristics offer a foundation for the development of novel therapeutics. Continued exploration of its mechanisms of action and therapeutic potential will be critical in realizing its full clinical value.